Cas no 2229114-67-2 (3,3-difluoro-1-2-(trifluoromethoxy)phenylcyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-2-(trifluoromethoxy)phenylcyclobutan-1-amine
• CAS No: 2229114-67-2
• MF: C₁₁H₁₀F₅NO
• MW: 267.195220470428
• CID: 6508760
• PubChem ID: 165853378
• Update Time: 2025-10-29

3,3-difluoro-1-2-(trifluoromethoxy)phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-2-(trifluoromethoxy)phenylcyclobutan-1-amine
• EN300-1945062
• 2229114-67-2
• 3,3-difluoro-1-[2-(trifluoromethoxy)phenyl]cyclobutan-1-amine

• Inchi： 1S/C11H10F5NO/c12-10(13)5-9(17,6-10)7-3-1-2-4-8(7)18-11(14,15)16/h1-4H,5-6,17H2
• InChI Key： UOUQFWJOEIIMNI-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC=CC=2OC(F)(F)F)(C1)N)F

Computed Properties

• Exact Mass: 267.06825475g/mol
• Monoisotopic Mass: 267.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-1-2-(trifluoromethoxy)phenylcyclobutan-1-amine

3,3-Difluoro-1-(2-(Trifluoromethoxy)Phenyl)Cyclobutan-1-Amine: A Comprehensive Overview

3,3-Difluoro-1-(2-(trifluoromethoxy)phenyl)cyclobutan-1-amine, also known by its CAS number 2229114-67-2, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound is characterized by its unique structural features, which include a cyclobutane ring substituted with two fluorine atoms and a trifluoromethoxyphenyl group. The combination of these groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 3,3-difluoro-1-(2-(trifluoromethoxy)phenyl)cyclobutan-1-amine involves a multi-step process that typically begins with the preparation of the trifluoromethoxyphenyl moiety. This is often achieved through nucleophilic aromatic substitution or other advanced organic reactions. The cyclobutane ring is then introduced via a ring-closing reaction, followed by fluorination to achieve the final product. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency and selectivity of these processes, enabling large-scale production for various applications.

One of the most notable properties of this compound is its high stability under thermal and chemical conditions. The presence of multiple fluorine atoms enhances its resistance to degradation, making it suitable for use in harsh environments. Additionally, the trifluoromethoxy group contributes to its strong electron-withdrawing effects, which can influence the electronic properties of the molecule. These characteristics have led to its exploration in drug design, particularly in the development of novel anti-tumor agents and neuroprotective drugs.

Recent studies have highlighted the potential of 3,3-difluoro-1-(2-(trifluoromethoxy)phenyl)cyclobutan-1-amine as a lead compound in medicinal chemistry. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in cancer progression. For instance, a study published in the Nature Communications journal revealed that this compound can effectively target and inhibit the activity of histone deacetylases (HDACs), which are known to play a critical role in epigenetic regulation and cancer development.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent breakthroughs in nanotechnology have further expanded its potential applications, with researchers exploring its use as a building block for constructing advanced nanomaterials with tailored functionalities.

In terms of environmental impact, 3,3-difluoro-1-(2-(trifluoromethoxy)phenyl)cyclobutan-1-amine has been shown to exhibit low toxicity towards aquatic organisms under controlled laboratory conditions. However, further studies are required to fully understand its long-term ecological effects and ensure its safe handling during industrial processes.

The future prospects for this compound are promising, with ongoing research focusing on optimizing its synthesis pathways and expanding its application scope. Collaborative efforts between academia and industry are expected to yield new insights into its potential uses in areas such as biotechnology and green chemistry.